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Abstract
This technical guide provides a comprehensive overview of chromic chromate, with a primary

focus on dichromium tris(chromate) (Cr₂(CrO₄)₃), a mixed-valence compound containing both

chromium(III) and chromium(VI). This document details the synthesis methodologies,

physicochemical properties, and primary applications of this compound. Experimental protocols

are outlined, and key data are presented in tabular format for clarity and comparative analysis.

Visual diagrams generated using the DOT language are included to illustrate the synthesis

workflow and the chemical equilibria involved.

Introduction
Chromic chromate, scientifically identified as dichromium tris(chromate), is a complex

inorganic compound with the chemical formula Cr₂(CrO₄)₃. It is a material of significant interest

in various industrial applications, primarily due to its properties as a corrosion inhibitor and as a

component in pigments.[1][2] This compound is a mixed chromium(III)-chromium(VI) salt, a

characteristic that defines its chemical behavior and properties.[3] This guide aims to provide

an in-depth technical resource for professionals in research and development, covering the

synthesis, characterization, and key properties of this compound.

Synthesis of Dichromium Tris(chromate)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1584994?utm_src=pdf-interest
https://www.benchchem.com/product/b1584994?utm_src=pdf-body
https://www.benchchem.com/product/b1584994?utm_src=pdf-body
https://www.scielo.br/j/ce/a/j5vQ4nWK4GBQ5B5L85NbrRp/?lang=en
https://www.researchgate.net/publication/320773317_Synthesis_properties_and_uses_of_chromium-based_pigments_from_the_Manufacture_de_Sevres
https://www.ncbi.nlm.nih.gov/books/NBK519246/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of dichromium tris(chromate) can be approached through several routes,

primarily involving the partial reduction of a hexavalent chromium source or a double

decomposition reaction. Below is a generalized experimental protocol based on precipitation

from aqueous solution, which is a common method for preparing insoluble salts.

Generalized Experimental Protocol: Precipitation
Method
This protocol describes a representative method for the synthesis of dichromium tris(chromate)

via the reaction of a soluble chromium(III) salt with a soluble chromate salt under controlled pH

conditions.

Materials:

Chromium(III) chloride (CrCl₃) or Chromium(III) nitrate (Cr(NO₃)₃)

Potassium chromate (K₂CrO₄) or Sodium chromate (Na₂CrO₄)

Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

Deionized water

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Preparation of Reactant Solutions:

Prepare a 0.5 M aqueous solution of the chromium(III) salt (e.g., dissolve the appropriate

amount of CrCl₃ in deionized water).

Prepare a 0.75 M aqueous solution of the chromate salt (e.g., dissolve the appropriate

amount of K₂CrO₄ in deionized water).

Precipitation:
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In a reaction vessel, slowly add the chromium(III) salt solution to the chromate salt solution

with constant stirring. A precipitate of dichromium tris(chromate) will begin to form.

The stoichiometry of the reaction is 2 moles of Cr³⁺ to 3 moles of CrO₄²⁻.

Monitor and adjust the pH of the reaction mixture to a range of 5-6 using dilute HCl or

NaOH. The pH is a critical parameter that influences the composition and properties of the

precipitate.

Digestion of the Precipitate:

Gently heat the suspension to approximately 60-70°C and maintain this temperature for 1-

2 hours with continuous stirring. This process, known as digestion, promotes the growth of

larger, more easily filterable particles and improves the purity of the product.

Isolation and Purification:

Allow the mixture to cool to room temperature.

Separate the precipitate from the supernatant by filtration using a Büchner funnel.

Wash the filter cake several times with deionized water to remove any soluble impurities.

Perform a final wash with ethanol or acetone to facilitate drying.

Drying:

Carefully transfer the purified product to a drying dish.

Dry the dichromium tris(chromate) in an oven at 100-110°C until a constant weight is

achieved.

Characterization:

The final product should be a dark purple/black granular solid.[3]

Characterize the synthesized compound using appropriate analytical techniques such as

X-ray diffraction (XRD) for phase identification, Fourier-transform infrared spectroscopy
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(FTIR) to identify characteristic chromate and chromium-oxygen bonds, and elemental

analysis to confirm the stoichiometry.

Synthesis Workflow Diagram
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Caption: A workflow diagram illustrating the key stages in the synthesis of dichromium

tris(chromate) via precipitation.

Physicochemical Properties of Dichromium
Tris(chromate)
Dichromium tris(chromate) exhibits a range of distinctive physicochemical properties that are

summarized in the table below.
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Property Value Reference

Chemical Formula Cr₂(CrO₄)₃ [3]

CAS Number 24613-89-6 [1]

Molecular Weight 451.97 g/mol

Appearance
Dark purple/black granular

solid
[3]

Crystal Structure Amorphous, non-crystalline [3]

Melting Point > 300 °C [3]

Density 2.269 g/cm³ at 20 °C [3]

Water Solubility 96.6 g/L at 20 °C [3]

Oxidation States Contains Cr(III) and Cr(VI) [3]

Chemical Behavior and Equilibria
The chemistry of chromates in aqueous solution is highly dependent on the pH. In acidic

solutions, the chromate ion (CrO₄²⁻) is in equilibrium with the dichromate ion (Cr₂O₇²⁻). This

equilibrium is a key consideration in the synthesis of chromic chromate.

Chromate-Dichromate Equilibrium Diagram
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Caption: The pH-dependent equilibrium between chromate and dichromate ions in aqueous

solution.

Applications
The primary application of dichromium tris(chromate) is as a corrosion inhibitor, particularly in

coatings for metals such as zinc, cadmium, and magnesium.[3] It is also used in the formulation

of metal treatment products and as a reactive anti-corrosion primer for steel and aluminum.[3]

Its properties also lend it to use as a pigment in certain applications.

Safety and Handling
Dichromium tris(chromate) contains hexavalent chromium, which is a known carcinogen and is

toxic. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection, should be worn when handling this compound. All work should be

conducted in a well-ventilated fume hood. Dispose of waste in accordance with local, state, and

federal regulations for hazardous materials.
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Conclusion
Dichromium tris(chromate) is a chemically significant mixed-valence chromium compound with

important industrial applications, particularly in the field of corrosion protection. A thorough

understanding of its synthesis and physicochemical properties is essential for its effective and

safe utilization. This technical guide provides a foundational resource for professionals working

with or researching this compound, offering insights into its preparation, characteristics, and

handling. Further research into refining synthesis protocols to control particle size and

morphology could lead to enhanced performance in its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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